Cas no 1804870-28-7 (4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine
• CAS No: 1804870-28-7
• MF: C₈H₇ClF₂N₂O₃
• MW: 252.602587938309
• CID: 4897165
• Update Time: 2025-06-12

4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine

• Inchi： 1S/C8H7ClF2N2O3/c1-16-6-4(2-9)5(7(10)11)3-12-8(6)13(14)15/h3,7H,2H2,1H3
• InChI Key： GHELQCSHVQPNGQ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C([N+](=O)[O-])=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine

Research Briefing on 4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine (CAS: 1804870-28-7)

4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine (CAS: 1804870-28-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and a nitro-substituted pyridine ring, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable applications of 4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine is its role in the synthesis of small-molecule inhibitors targeting specific protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have utilized this compound as a building block to develop potent and selective kinase inhibitors, leveraging its reactive chloromethyl group for further functionalization. Recent publications highlight its use in the design of covalent inhibitors, which form irreversible bonds with target kinases, offering enhanced therapeutic efficacy.

In addition to its utility in kinase inhibitor development, this compound has also been investigated for its antimicrobial properties. The presence of the difluoromethyl group, known for its ability to modulate the electronic and steric properties of molecules, has been linked to improved pharmacokinetic profiles and increased metabolic stability. Studies have demonstrated that derivatives of 4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine exhibit promising activity against a range of bacterial and fungal pathogens, making it a valuable scaffold for antimicrobial drug discovery.

Recent synthetic methodologies have focused on optimizing the production of 4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine to ensure high yield and purity. Advances in catalytic processes and green chemistry approaches have been reported, addressing challenges such as regioselectivity and functional group compatibility. These developments are critical for scaling up production and facilitating its broader application in medicinal chemistry.

Looking ahead, the versatility of 4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-nitropyridine positions it as a promising candidate for further exploration in drug discovery and chemical biology. Ongoing research aims to expand its utility in the development of targeted therapies and to elucidate its mechanism of action in various biological contexts. As the field continues to evolve, this compound is expected to play a pivotal role in the discovery of next-generation therapeutics.